Cas no 24959-81-7 (Caffeic Acid 3-beta-D-Glucoside)

• Product Name: Caffeic Acid 3-beta-D-Glucoside
• CAS No: 24959-81-7
• Molecular Formula: C₁₅H₁₈O₉
• Molecular Weight: 342.29802
• CID: 287961

Caffeic Acid 3-beta-D-Glucoside Properties

Names and Identifiers

• 2-Propenoic acid,3-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-
• Caffeic Acid 3-β-D-Glucoside
• CAFFEIC ACID 3-ß-D-GLUCOSIDE
• (E)-3-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoic acid

• InChIKey： QOPSZFXPZWQLOG-VHCZEJTMSA-N
• Inchi： InChI=1S/C15H18O9/c16-6-10-12(20)13(21)14(22)15(24-10)23-9-5-7(1-3-8(9)17)2-4-11(18)19/h1-5,10,12-17,20-22H,6H2,(H,18,19)/b4-2+/t10-,12-,13+,14-,15-/m1/s1
• SMILES： OC(/C=C/C1C=CC(O)=C(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C=1)=O

Computed Properties

• Exact Mass: 342.09500
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 342.095082
• Heavy Atom Count: 24
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.4
• Topological Polar Surface Area: 157

Experimental Properties

• LogP: -1.33130
• PSA: 156.91000
• Refractive Index: 1.699
• Boiling Point: 655°Cat760mmHg
• Flash Point: 244°C
• Density: 1.625